Cas no 887220-96-4 (3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one)
887220-96-4 structure
Product Name:3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one
CAS No:887220-96-4
MF:C13H15N3O
MW:229.277702569962
MDL:MFCD06751102
CID:3158131
PubChem ID:7470558
Update Time:2025-04-21
3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenyl-1,4,8-triaza-spiro[4.5]dec-3-en-2-one
- F3062-0002
- AKOS001765710
- SR-01000024838
- SR-01000024838-1
- BS-3090
- 887220-96-4
- STL134127
- VU0421891-2
- EN300-234960
- 3-phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one
- 3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one
-
- MDL: MFCD06751102
- Inchi: 1S/C13H15N3O/c17-12-11(10-4-2-1-3-5-10)15-13(16-12)6-8-14-9-7-13/h1-5,14H,6-9H2,(H,16,17)
- InChI Key: FOGBSBXOAACIHS-UHFFFAOYSA-N
- SMILES: O=C1C(C2C=CC=CC=2)=NC2(CCNCC2)N1
Computed Properties
- Exact Mass: 229.121512110g/mol
- Monoisotopic Mass: 229.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 53.5Ų
3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM218118-10g |
3-Phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
887220-96-4 | 95% | 10g |
$888 | 2021-08-04 | |
| Apollo Scientific | OR310694-1g |
3-Phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
887220-96-4 | 1g |
£358.00 | 2023-09-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P876743-1g |
3-Phenyl-1,4,8-triaza-spiro[4.5]dec-3-en-2-one |
887220-96-4 | 95% | 1g |
¥3,721.50 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P876743-2.5g |
3-Phenyl-1,4,8-triaza-spiro[4.5]dec-3-en-2-one |
887220-96-4 | 95% | 2.5g |
¥7,443.90 | 2022-09-01 | |
| Chemenu | CM218118-1g |
3-Phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
887220-96-4 | 95% | 1g |
$287 | 2025-08-06 | |
| TRC | P323033-25mg |
3-Phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
887220-96-4 | 25mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P323033-50mg |
3-Phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
887220-96-4 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P323033-250mg |
3-Phenyl-1,4,8-triazaspiro[4.5]dec-3-en-2-one |
887220-96-4 | 250mg |
$ 340.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1141221-100mg |
3-Phenyl-1,4,8-triaza-spiro[4.5]dec-3-en-2-one |
887220-96-4 | 97% | 100mg |
¥1552.00 | 2025-08-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1141221-250mg |
3-Phenyl-1,4,8-triaza-spiro[4.5]dec-3-en-2-one |
887220-96-4 | 97% | 250mg |
¥2382.00 | 2025-08-06 |
3-phenyl-1,4,8-triazaspiro4.5dec-3-en-2-one Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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